Cas no 951905-03-6 (2-(3-Methylpiperidino)acetonitrile)

• Product Name: 2-(3-Methylpiperidino)acetonitrile
• CAS No: 951905-03-6
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD09906880
• CID: 1078311
• PubChem ID: 22688888
• Update Time: 2025-05-25

2-(3-Methylpiperidino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylpiperidino)acetonitrile
• 951905-03-6
• 2-(4-methylpiperidino)acetonitrile
• MFCD09906880
• (3-methylpiperidin-1-yl)acetonitrile
• MA-0832
• CS-0256978
• AKOS016037682
• 2-(3-methylpiperidin-1-yl)acetonitrile
• EN300-65757
• Z168900814
• SCHEMBL663431
• AKOS000173395
• DTXSID10627580
• J-505816
• STK503246
• ALBB-004600

• MDL： MFCD09906880
• Inchi： 1S/C8H14N2/c1-8-3-2-5-10(7-8)6-4-9/h8H,2-3,5-7H2,1H3
• InChI Key： FACOYHQFZOVUQZ-UHFFFAOYSA-N
• SMILES： N1(CC#N)CCCC(C)C1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų

Additional information on 2-(3-Methylpiperidino)acetonitrile

2-(3-Methylpiperidino)acetonitrile: A Comprehensive Overview

The compound with CAS No. 951905-03-6, commonly referred to as 2-(3-Methylpiperidino)acetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a methyl group and an acetonitrile moiety. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, forms the core of this molecule, while the methyl group at the 3-position adds to its structural complexity. The acetonitrile group, on the other hand, introduces a nitrile functional group, which is known for its versatility in chemical reactions.

Recent studies have highlighted the potential of 2-(3-Methylpiperidino)acetonitrile in various applications, particularly in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for synthesizing bioactive compounds, including antitumor agents and neuroprotective drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antiproliferative activity against several cancer cell lines. This finding underscores its potential as a lead compound for drug discovery.

The synthesis of 2-(3-Methylpiperidino)acetonitrile involves a multi-step process that typically begins with the preparation of the piperidine derivative. One common approach involves the alkylation of piperidine with an appropriate alkyl halide followed by nucleophilic substitution to introduce the acetonitrile group. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of chemical properties, 2-(3-Methylpiperidino)acetonitrile is known for its stability under standard conditions. However, it exhibits reactivity under specific conditions, such as in the presence of strong acids or bases. This reactivity makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with multiple functional groups.

One area where 2-(3-Methylpiperidino)acetonitrile has shown particular promise is in the field of catalysis. Recent research has explored its use as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and asymmetric synthesis. For example, a 2022 study published in *Nature Catalysis* reported that this compound can act as an effective ligand for palladium-catalyzed Suzuki couplings, enhancing both the efficiency and selectivity of the reaction.

Beyond its chemical applications, 2-(3-Methylpiperidino)acetonitrile has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that it is not inherently toxic at environmentally relevant concentrations, but further studies are needed to fully understand its ecological footprint.

In conclusion, 2-(3-Methylpiperidino)acetonitrile (CAS No. 951905-03-6) is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for synthesizing bioactive compounds and advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.